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Compound of Interest

Compound Name: Salfredin C2

Cat. No.: B15573128 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, no specific

information is currently available for a compound designated as "Salfredin C2." This suggests

that Salfredin C2 may be a novel, yet-to-be-documented compound, a proprietary research

molecule not in the public domain, or potentially a misnomer for a related substance.

Our investigation into compounds with similar nomenclature, such as Salfredin B11, and

molecules with related structural motifs, like Salvinorin A and its C2-modified analogs, also did

not yield any direct connections or data pertaining to a "Salfredin C2."

Related Compounds and Potential Areas of Interest
While information on Salfredin C2 is absent, the broader families of "Salfredins" and

"Salvinorins" present potential, albeit speculative, areas of relevance for researchers in drug

development.

Salfredin B11
Salfredin B11 has been identified in Nigella sativa and Nigella glandulifera. However, detailed

pharmacological data, including its mechanism of action, enzyme inhibition profiles, and effects

on signaling pathways, are not extensively described in publicly accessible literature.

Salvinorin A and its C2 Analogs
Salvinorin A, a neoclerodane diterpenoid from Salvia divinorum, is a potent and selective

kappa-opioid receptor (KOR) agonist. Its unique, non-nitrogenous structure has made it a
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significant subject of research for the development of novel analgesics and treatments for

addiction.

Notably, the C2 position of Salvinorin A is a key site for synthetic modification to alter its

pharmacological properties. Research into C2-modified Salvinorin A analogs has aimed to

improve pharmacokinetic profiles and modulate efficacy at the KOR. It is conceivable that

"Salfredin C2" could refer to a specific, unpublished C2-modified Salvinorin A derivative.

Without explicit data, this remains a hypothesis.

Future Outlook
The absence of information on Salfredin C2 underscores the vast and ever-evolving

landscape of natural product chemistry and drug discovery. Should research on this compound

be published in the future, a detailed technical guide could be constructed. Such a guide would

necessitate:

Quantitative Data: Elucidation of metrics such as IC50 and Ki values to quantify its inhibitory

potency against specific enzymes or receptors.

Experimental Protocols: Detailed descriptions of the assays used to determine its biological

activity, including binding assays, functional assays, and cellular studies.

Signaling Pathway Analysis: Identification of the molecular pathways modulated by Salfredin
C2, which would be crucial for understanding its cellular effects.

Until such data becomes available, the mechanism of action of Salfredin C2 remains an open

question for the scientific community. Researchers interested in this or related compounds are

encouraged to monitor emerging literature in the fields of pharmacology and natural product

synthesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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